N-methyl-1-(2-methylphenyl)tetrazol-5-amine

• IUPAC Name: N-methyl-1-(2-methylphenyl)tetrazol-5-amine
• InChI: InChI=1S/C9H11N5/c1-7-5-3-4-6-8(7)14-9(10-2)11-12-13-14/h3-6H,1-2H3,(H,10,11,13)
• InChI Key: VJVCEIBVIWOESW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)NC
• Molecular Formula: C9H11N5
• Molecular Weight: 189.22 g/mol

Description

“N-methyl-1-(2-methylphenyl)tetrazol-5-amine” is a compound with the molecular weight of 189.22. It is a powder at room temperature.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in ecofriendly ways such as the use of water as solvent, moderate conditions, nontoxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide.

Molecular Structure Analysis

The molecular structure of “N-methyl-1-(2-methylphenyl)tetrazol-5-amine” can be represented by the InChI code: 1S/C9H11N5/c1-7-5-3-4-6-8(7)14-9(10-2)11-12-13-14/h3-6H,1-2H3,(H,10,11,13).

Physical And Chemical Properties Analysis

“N-methyl-1-(2-methylphenyl)tetrazol-5-amine” is a powder at room temperature. It has a molecular weight of 189.22. It is stored at room temperature.

Scientific Research Applications

Energetic Materials and Propellants

The tetrazole skeleton in N-methyl-1-(2-methylphenyl)tetrazol-5-amine contributes to its high nitrogen content and energy density. Researchers have explored its potential as an ingredient in nitrogen-rich energetic materials. These materials exhibit excellent performance, thermal stability, and environmental friendliness. .

Click Chemistry and Drug Discovery

Tetrazoles are essential in click chemistry—a powerful synthetic method for creating diverse chemical structures. Researchers have utilized N-methyl-1-(2-methylphenyl)tetrazol-5-amine as a building block for drug-like molecules. .

Peptoid Synthesis and Bioactive Compounds

The compound’s cyclic peptoid derivatives have been synthesized using tetrazole chemistry. These peptoids exhibit interesting biological properties and may serve as potential drug candidates. .

Materials Science: Functionalized Surfaces

Functionalized surfaces play a crucial role in materials science. N-methyl-1-(2-methylphenyl)tetrazol-5-amine can be used to modify surfaces, enhancing adhesion, wettability, or reactivity. .

Coordination Chemistry and Metal Complexes

The compound’s tetrazole moiety acts as a versatile ligand in coordination chemistry. Researchers have synthesized metal complexes by coordinating N-methyl-1-(2-methylphenyl)tetrazol-5-amine with transition metals. .

Photophysical Properties and Fluorescent Probes

Tetrazoles exhibit interesting photophysical properties. Researchers have explored N-methyl-1-(2-methylphenyl)tetrazol-5-amine as a fluorescent probe. .

Safety and Hazards

The safety information for “N-methyl-1-(2-methylphenyl)tetrazol-5-amine” includes several hazard statements: H302, H312, H315, H319, H332, H335. Precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Future Directions

Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. They have been used in various fields such as plant growth regulators, herbicides, fungicides in agriculture, and stabilizers in photography and photoimaging. The future directions of “N-methyl-1-(2-methylphenyl)tetrazol-5-amine” could be in these areas.

Mechanism of Action

Mode of Action

Tetrazoles, in general, are known to act as nonclassical bioisosteres of carboxylic acids due to their near pKa values . The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions .

Action Environment

, suggesting that it may be stable under normal environmental conditions.